Cas no 2551116-63-1 (3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride)

• Product Name: 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride
• CAS No: 2551116-63-1
• MF: C₁₂H₁₆ClF₂NO₂
• MW: 279.71074962616
• MDL: MFCD32875248
• CID: 5417024
• PubChem ID: 154814533
• Update Time: 2025-06-29

3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4705206934
• EN300-27193334
• 3-[4-(difluoromethoxy)phenyl]oxan-3-amine hydrochloride
• 2551116-63-1
• 2H-Pyran-3-amine, 3-[4-(difluoromethoxy)phenyl]tetrahydro-, hydrochloride (1:1)
• 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride

• MDL： MFCD32875248
• Inchi： 1S/C12H15F2NO2.ClH/c13-11(14)17-10-4-2-9(3-5-10)12(15)6-1-7-16-8-12;/h2-5,11H,1,6-8,15H2;1H
• InChI Key： XETASLRRYVGKSX-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C1=CC=C(OC(F)F)C=C1)N.[H]Cl

Computed Properties

• Exact Mass: 279.0837628g/mol
• Monoisotopic Mass: 279.0837628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride

Introduction to 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride (CAS No. 2551116-63-1) and Its Applications in Modern Chemical Biology

3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2551116-63-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework comprising a phenyl ring substituted with a difluoromethoxy group and an oxazine ring appended with an amine functionality, presents a rich scaffold for medicinal chemistry exploration. The hydrochloride salt form enhances its solubility, making it particularly valuable for biochemical assays and drug development processes.

The structural motif of 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride incorporates several pharmacophoric elements that are highly relevant to contemporary drug design strategies. The presence of the difluoromethoxy group is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The oxazine ring in 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride serves as a versatile linker that can be further functionalized to create more complex molecular architectures. This flexibility allows researchers to tailor the compound’s biological activity by introducing additional substituents or modifying existing ones. Such structural adaptability is crucial for optimizing drug candidates for specific therapeutic targets.

In recent years, 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride has been explored in several cutting-edge research endeavors. One notable area of investigation involves its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By leveraging the compound’s unique structural features, researchers have designed derivatives that exhibit potent inhibitory effects on specific kinases, demonstrating its promise as a building block for oncology therapies.

Furthermore, the amine functionality in 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride provides a site for further chemical modification, enabling the attachment of various pharmacophores or bioactive molecules. This property has been exploited in the development of peptidomimetics and other small-molecule inhibitors that target complex biological pathways. The ability to conjugate different functional groups onto this scaffold allows for the creation of highly specific and potent drug candidates.

The hydrochloride salt form of 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This characteristic makes the compound particularly suitable for oral formulations and intravenous administration.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride as a lead compound. These tools allow researchers to predict binding interactions between the compound and biological targets with high precision, facilitating the rapid identification of promising derivatives. Such computational approaches have accelerated the drug discovery process significantly, enabling more efficient development of novel therapeutics.

The compound’s unique structural features also make it an attractive candidate for studying enzyme inhibition mechanisms. By analyzing how 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride interacts with various enzymes, researchers can gain insights into fundamental biochemical pathways and develop more targeted interventions. This knowledge is invaluable for understanding disease pathogenesis and designing effective treatments.

Another area where 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The compound’s ability to modulate these processes has been explored in preclinical studies, suggesting its potential as a therapeutic intervention.

The synthesis of 3-4-(difluoromethoxy)phenyloxan-3-amine hydrochloride involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct its complex framework efficiently. These techniques ensure that the final product meets the stringent requirements of pharmaceutical-grade materials.

In conclusion, 3-4-(difluoromethoxy)phenyloxan-3-am ine hydrochloride (CAS No. 2551116 - 63 - 1) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of pharmacophoric elements, coupled with its synthetic tractability and favorable physicochemical properties, positions it as a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, its significance in modern medicinal chemistry is likely to grow even further.